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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B15556700

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and core applications of N-
Acetyl-DL-alanine-d7. This deuterated analog of N-Acetyl-DL-alanine is a valuable tool in
various research and development settings, particularly in mass spectrometry-based
guantitative analysis and peptide synthesis. Given the limited availability of data specific to the
deuterated form, this guide primarily relies on information from the non-deuterated N-Acetyl-
DL-alanine and N-Acetyl-L-alanine, with the explicit understanding that the deuterated
compound is expected to have very similar chemical and biological properties.

Chemical and Physical Properties

N-Acetyl-DL-alanine-d7 is a stable, isotopically labeled form of N-Acetyl-DL-alanine. The
deuterium labeling provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry applications.[1]

Table 1: General Properties of N-Acetyl-DL-alanine-d7
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Property Value Reference
Chemical Formula CsH2D7NOs [2]
Molecular Weight 138.17 g/mol [2]
Appearance White to off-white solid/powder  [3][4]

Purity Typically 298% [3]

Storage Temperature

2-8°C or -20°C

[3](5]

Table 2: Physicochemical Data of N-Acetyl-DL-alanine (Non-deuterated)

Property Value Reference
Molecular Formula CsH9NOs3 [61[7]
Molecular Weight 131.13 g/mol [61[7]
Melting Point 122-128 °C [8]
Solubility Soluble in water [9]

CAS Number 1115-69-1 [7]

Safety and Hazard Information

Currently, no specific toxicological studies for N-Acetyl-DL-alanine-d7 are publicly available.

The safety data for the non-deuterated forms, N-Acetyl-DL-alanine and N-Acetyl-L-alanine,

indicate that it is not classified as a hazardous substance.[10] However, as with any chemical, it

should be handled with care in a laboratory setting. One study noted that N-acetylation of some

amino acids could enhance their cell permeability and, consequently, their toxicity in a model

organism.[11]

Table 3: Hazard Identification and Precautionary Statements (Based on N-Acetyl-L-alanine)
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Hazard Statement

Precautionary
Reference
Measures

o May cause skin
Skin Irritation o
irritation.

P264: Wash skin
thoroughly after
handling. P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection. [8]
P302+P352: IF ON
SKIN: Wash with
plenty of soap and
water. P332+P313: If
skin irritation occurs:
Get medical

advice/attention.

o Causes serious eye
Eye Irritation o
irritation.

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337+P313: If
eye irritation persists:
Get medical

advice/attention.

Respiratory Irritation May cause respiratory

irritation.

P261: Avoid breathing  [8]
dust/fumes/gas/mist/v

apors/spray. P271:
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Use only outdoors or
in a well-ventilated
area. P304+P340: IF
INHALED: Remove
victim to fresh air and
keep atrestin a
position comfortable
for breathing. P312:
Call a POISON
CENTER or
doctor/physician if you

feel unwell.

First Aid Measures

In case of exposure, follow these first aid guidelines.

Table 4: First Aid Procedures
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Exposure Route

Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek
medical attention if symptoms

persist.

Skin Contact

Immediately wash the affected
area with soap and plenty of
water. Remove contaminated
clothing. Seek medical
attention if irritation develops

or persists.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Check for and remove any
contact lenses. Seek medical

attention.

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Seek
medical attention if symptoms

occur.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and safety of N-Acetyl-DL-

alanine-d7.

e Handling: Use in a well-ventilated area. Avoid creating dust. Avoid contact with skin, eyes,

and clothing. Wear appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Wash hands thoroughly after handling.[8]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]
Recommended storage temperatures are typically 2-8°C or -20°C for long-term stability.[3][5]

Spill Management

In the event of a spill, follow the procedure outlined below.

\\\\\\\\\\\\\\\

Click to download full resolution via product page
Figure 1: Spill Management Workflow

Experimental Protocols and Applications

The primary applications of N-Acetyl-DL-alanine-d7 are as an internal standard in quantitative
mass spectrometry and as a building block in peptide synthesis.

Use as an Internal Standard in LC-MS/MS

Deuterated internal standards are the gold standard for quantitative bioanalysis using LC-
MS/MS.[12] They co-elute with the analyte and exhibit similar ionization behavior, effectively
correcting for matrix effects and variations in sample preparation and instrument response.[1]
[12]

Detailed Protocol for Sample Preparation using N-Acetyl-DL-alanine-d7 as an Internal
Standard:

This protocol provides a general framework for the analysis of a small molecule analyte in a
biological matrix (e.g., plasma).

e Preparation of Stock Solutions:
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o Prepare a 1 mg/mL stock solution of the non-deuterated analyte in a suitable solvent (e.g.,
methanol).

o Prepare a 1 mg/mL stock solution of N-Acetyl-DL-alanine-d7 in the same solvent.

e Preparation of Working Solutions:

o Prepare a series of calibration standards by serially diluting the analyte stock solution.

o Prepare a working solution of the internal standard (N-Acetyl-DL-alanine-d7) at a fixed
concentration (e.g., 100 ng/mL).

o Sample Preparation (Protein Precipitation):

o To 50 uL of the biological sample (or calibration standard), add 10 uL of the internal
standard working solution.

o Vortex briefly to mix.

o Add 150 uL of a protein precipitation agent (e.g., acetonitrile or methanol).

o Vortex vigorously for 1 minute to precipitate proteins.

o Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

o Transfer the supernatant to a clean vial for LC-MS/MS analysis.
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Figure 2: LC-MS/MS Internal Standard Workflow
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Figure 2: LC-MS/MS Internal Standard Workflow
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Use in Peptide Synthesis

N-acetylated amino acids are used in peptide synthesis to block the N-terminus of a peptide.[6]
This N-terminal acetylation can improve the peptide's stability by protecting it from degradation
by aminopeptidases.[6]

Detailed Protocol for N-Terminal Acetylation in Solid-Phase Peptide Synthesis (SPPS):

This protocol assumes the peptide has been synthesized on a solid support and the final N-
terminal protecting group (e.g., Fmoc) has been removed.

e Resin Preparation:

o Wash the peptide-resin thoroughly with a suitable solvent like dimethylformamide (DMF).
o Acetylation Reaction:

o Prepare an acetylation solution. A common solution is 10% acetic anhydride in DMF.

o Add the acetylation solution to the peptide-resin.

o Allow the reaction to proceed for 30-60 minutes at room temperature with gentle agitation.
e Washing:

o Wash the resin extensively with DMF to remove excess reagents and byproducts.

o Perform a final wash with a solvent like dichloromethane (DCM) and dry the resin.
o Cleavage and Deprotection:

o Proceed with the standard protocol for cleaving the peptide from the resin and removing
any side-chain protecting groups.
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Figure 3: N-Terminal Acetylation in SPPS
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Figure 3: N-Terminal Acetylation in SPPS
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Biological Significance and Metabolic Fate

N-acetylation is a common post-translational modification that can affect protein stability,
localization, and interactions.[5] N-acetylated amino acids can be formed through the
breakdown of acetylated proteins or by the direct acetylation of free amino acids.[13] The
metabolic fate of exogenously supplied N-acetylated amino acids is not fully elucidated, but
they can be substrates for deacylating enzymes.[14] It is important to note that N-Acetyl-DL-
alanine-d7 is not known to be involved in any specific signaling pathways. Its primary role in a
biological context within research is as a tracer or internal standard to study the metabolism
and quantification of its non-deuterated counterpart or other analytes.

Conclusion

N-Acetyl-DL-alanine-d7 is a valuable tool for researchers in drug development and other
scientific fields. While specific safety and toxicological data for the deuterated form are lacking,
the information available for the non-deuterated compound suggests it should be handled with
standard laboratory precautions. Its primary utility as an internal standard in LC-MS/MS and for
N-terminal modification in peptide synthesis is well-established. The protocols and information
provided in this guide are intended to support the safe and effective use of this compound in a
research setting. Users should always consult the most recent Safety Data Sheet from their
supplier and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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